Cas no 1242883-08-4 (1-(4-Fluorobenzyl)-3-piperidin-4-ylimidazolidin-2-one)

• Product Name: 1-(4-Fluorobenzyl)-3-piperidin-4-ylimidazolidin-2-one
• CAS No: 1242883-08-4
• MF: C₁₅H₂₀FN₃O
• MW: 277.337206840515
• MDL: MFCD15732381
• CID: 4690704
• Update Time: 2025-06-26

1-(4-Fluorobenzyl)-3-piperidin-4-ylimidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorobenzyl)-3-piperidin-4-ylimidazolidin-2-one
• 1-(4-fluorobenzyl)-3-(4-piperidyl)tetrahydro-2H-imidazol-2-one
• 2-imidazolidinone, 1-[(4-fluorophenyl)methyl]-3-(4-piperidinyl)-

• MDL： MFCD15732381
• Inchi： 1S/C15H20FN3O/c16-13-3-1-12(2-4-13)11-18-9-10-19(15(18)20)14-5-7-17-8-6-14/h1-4,14,17H,5-11H2
• InChI Key： NZKBYMDQMAXAIK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C(N(CC1)C1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 338
• Topological Polar Surface Area: 35.6

Additional information on 1-(4-Fluorobenzyl)-3-piperidin-4-ylimidazolidin-2-one

Professional Introduction to Compound with CAS No. 1242883-08-4 and Product Name: 1-(4-Fluorobenzyl)-3-piperidin-4-ylimidazolidin-2-one

The compound with the CAS number 1242883-08-4 and the product name 1-(4-Fluorobenzyl)-3-piperidin-4-ylimidazolidin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities, making it a subject of intense research interest in recent years.

At the core of its molecular structure lies a piperidine ring connected to an imidazolidinone moiety, both of which are well-documented scaffolds in medicinal chemistry for their ability to modulate biological pathways. The presence of a 4-fluorobenzyl group further enhances its pharmacological potential by introducing fluorine, a substituent known for its ability to improve metabolic stability and binding affinity. This combination of structural elements positions the compound as a versatile candidate for drug discovery, particularly in the quest to develop novel therapeutic agents.

Recent studies have highlighted the importance of 1-(4-Fluorobenzyl)-3-piperidin-4-ylimidazolidin-2-one in the development of small-molecule inhibitors targeting various disease-related pathways. One notable area of research involves its potential application in oncology, where it has been shown to exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The fluorobenzyl moiety, in particular, has been implicated in enhancing the compound's interaction with biological targets, thereby improving its efficacy.

In addition to its oncology applications, preliminary investigations have suggested that this compound may also possess anti-inflammatory properties. The piperidine ring, a common pharmacophore in many bioactive molecules, is known to interact with receptors and enzymes involved in inflammatory responses. By modulating these pathways, 1-(4-Fluorobenzyl)-3-piperidin-4-ylimidazolidin-2-one could serve as a lead compound for the development of novel anti-inflammatory therapies. These findings are particularly relevant in light of the increasing prevalence of chronic inflammatory diseases worldwide.

The synthesis of this compound exemplifies the growing sophistication in synthetic organic chemistry, particularly in the construction of complex heterocyclic frameworks. The introduction of the imidazolidinone ring system into a piperidine-based core requires precise control over reaction conditions and reagent selection to ensure high yield and purity. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable synthetic routes, which are critical for large-scale production and industrial applications.

From a computational chemistry perspective, the molecular properties of 1-(4-Fluorobenzyl)-3-piperidin-4-ylimidazolidin-2-one have been extensively studied using various modeling techniques. Molecular dynamics simulations have provided insights into its conformational flexibility and binding interactions with biological targets. These studies not only aid in understanding its mechanism of action but also guide future modifications to optimize its pharmacological profile. The integration of computational methods with experimental data has become indispensable in modern drug discovery, allowing for more targeted and efficient development processes.

The pharmacokinetic behavior of this compound is another area that has attracted significant attention. The presence of the fluorobenzyl group is known to influence metabolic pathways, potentially enhancing bioavailability while minimizing side effects. Pharmacokinetic studies using animal models have provided valuable data on absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for assessing drug candidate suitability. These studies are essential for translating preclinical findings into clinical applications and ensuring patient safety.

In conclusion, 1-(4-Fluorobenzyl)-3-piperidin-4-ylimidazolidin-2-one (CAS No. 1242883-08-4) represents a promising lead compound with diverse biological activities and structural features that make it an attractive candidate for further development. Its potential applications in oncology and anti-inflammatory therapy, combined with advancements in synthetic methodologies and computational modeling, position it as a cornerstone in modern pharmaceutical research. As research continues to uncover new therapeutic possibilities, this compound is poised to play a pivotal role in shaping the future of drug discovery.